N-[2-(acetylamino)phenyl]-2,6-dichlorobenzamide

• IUPAC Name: N-(2-acetamidophenyl)-2,6-dichlorobenzamide
• InChI: InChI=1S/C15H12Cl2N2O2/c1-9(20)18-12-7-2-3-8-13(12)19-15(21)14-10(16)5-4-6-11(14)17/h2-8H,1H3,(H,18,20)(H,19,21)
• InChI Key: WOKLMIANRBZOBT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC=C1NC(=O)C2=C(C=CC=C2Cl)Cl
• Molecular Formula: C15H12Cl2N2O2
• Molecular Weight: 323.2 g/mol

Description

N-[2-(acetylamino)phenyl]-2,6-dichlorobenzamide, commonly referred to as N-(2-acetamidophenyl)-2,6-dichlorobenzamide (ADBA), is a small molecule inhibitor that has been extensively studied for its potential use in various scientific research applications. ADBA is a member of the benzamide family of compounds and has shown promising results in the inhibition of various biological targets, making it a valuable tool for researchers in the fields of biochemistry, pharmacology, and molecular biology.

Mechanism of Action

The mechanism of action of N-[2-(acetylamino)phenyl]-2,6-dichlorobenzamide is primarily through the inhibition of PARP. PARP is an enzyme that plays a key role in DNA repair, and its inhibition can lead to increased sensitivity to DNA-damaging agents. This compound has also been shown to inhibit the activity of other enzymes, such as tankyrase and mono(ADP-ribosyl)transferases (ARTs), which are involved in various cellular processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are primarily related to its inhibition of PARP and other enzymes. This compound has been shown to increase sensitivity to DNA-damaging agents, leading to increased apoptosis and decreased cell viability. This compound has also been shown to inhibit the activity of tankyrase, leading to decreased Wnt signaling and decreased cell proliferation. Additionally, this compound has been shown to inhibit the activity of ARTs, leading to decreased protein ADP-ribosylation.

Advantages and Limitations for Lab Experiments

The advantages of using N-[2-(acetylamino)phenyl]-2,6-dichlorobenzamide in lab experiments include its specificity for PARP and other enzymes, as well as its relatively low toxicity compared to other PARP inhibitors. This compound is also relatively easy to synthesize and purify, making it a valuable tool for researchers. The limitations of using this compound in lab experiments include its potential off-target effects and the need for further optimization of its pharmacokinetic properties.

Future Directions

There are several future directions for the use of N-[2-(acetylamino)phenyl]-2,6-dichlorobenzamide in scientific research. One potential direction is the development of more potent and selective PARP inhibitors based on the structure of this compound. Another potential direction is the investigation of the role of this compound in the treatment of various inflammatory and autoimmune diseases. Additionally, the use of this compound in combination with other DNA-damaging agents may lead to increased efficacy in the treatment of cancer.

Synthesis Methods

The synthesis of N-[2-(acetylamino)phenyl]-2,6-dichlorobenzamide involves the reaction of 2,6-dichlorobenzoyl chloride with 2-acetamidophenylamine in the presence of a base such as triethylamine. The resulting product is then purified through crystallization or column chromatography to obtain pure this compound. The synthesis of this compound is relatively straightforward and can be performed on a small scale in a laboratory setting.

Scientific Research Applications

N-[2-(acetylamino)phenyl]-2,6-dichlorobenzamide has been extensively studied for its potential use in various scientific research applications. One of the primary uses of this compound is as an inhibitor of poly(ADP-ribose) polymerase (PARP), an enzyme that plays a key role in DNA repair. This compound has been shown to inhibit the activity of PARP, leading to increased sensitivity to DNA-damaging agents such as ionizing radiation and chemotherapy drugs. This compound has also been investigated for its potential use in the treatment of cancer, as well as in the treatment of various inflammatory and autoimmune diseases.